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Compound of Interest

Compound Name: S 2720

Cat. No.: B1680434 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the disposal of S 2720,

identified as di-n-butyl sulfide.

Core Recommendation: The primary method for the disposal of di-n-butyl sulfide is to entrust it

to a licensed waste disposal company.[1] Alternatively, incineration with a combustible solvent

in a chemical incinerator equipped with an afterburner and scrubber is a suitable method.[2]

Always adhere to local, state, and federal regulations regarding chemical waste disposal.

Safety and Handling Precautions
Before handling di-n-butyl sulfide, it is imperative to be familiar with its hazards. It is a

combustible liquid that can cause skin and serious eye irritation.[1][3] Inhalation may be toxic

and can lead to drowsiness or dizziness.[1][3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing to prevent skin contact.

Respiratory Protection: In areas with inadequate ventilation, use a suitable respirator.
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Spill and Leak Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Spill Containment:

Remove Ignition Sources: Immediately eliminate all potential sources of ignition from the

vicinity.[2]

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spillage.[1][3]

Collect the Waste: Collect the absorbed material and place it into a suitable, closed container

for disposal.[1][3]

Decontamination:

Following the collection of the spilled material, decontaminate surfaces and equipment by

scrubbing with alcohol.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of S 2720.
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Caption: Logical workflow for the disposal of S 2720.

Quantitative Data Summary
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Property Value Source

Molecular Formula C8H18S [1]

Molecular Weight 146.29 g/mol [4][5]

Boiling Point 188-189 °C at 760 mmHg [4][5]

Melting Point -80 °C [4]

Specific Gravity 0.838 g/cm³ [4][5]

Flash Point 76 °C [4]

Vapor Density 5.07 [4]

Experimental Protocols
While specific experimental protocols involving the disposal of di-n-butyl sulfide are not detailed

in the provided search results, the general procedure for handling and disposing of chemical

waste as outlined in the Safety Data Sheets should be considered a standard operational

protocol. This includes the safe collection of waste, proper labeling, and transfer to authorized

personnel or facilities for final disposal. Always operate in a well-ventilated area and avoid the

formation of aerosols.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of S 2720 (di-n-butyl sulfide)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680434#s-2720-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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